N-(1-isobutyl-2-oxo-1,2,3,4-tetrahydro-6-quinolinyl)-3-methylbutanamide

• IUPAC Name: 3-methyl-N-[1-(2-methylpropyl)-2-oxo-3,4-dihydroquinolin-6-yl]butanamide
• InChI: InChI=1S/C18H26N2O2/c1-12(2)9-17(21)19-15-6-7-16-14(10-15)5-8-18(22)20(16)11-13(3)4/h6-7,10,12-13H,5,8-9,11H2,1-4H3,(H,19,21)
• InChI Key: JXDLUHJCILVPLL-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC(=O)NC1=CC2=C(C=C1)N(C(=O)CC2)CC(C)C
• Molecular Formula: C18H26N2O2
• Molecular Weight: 302.4 g/mol

Description

N-(1-isobutyl-2-oxo-1,2,3,4-tetrahydro-6-quinolinyl)-3-methylbutanamide, also known as GW501516, is a synthetic drug that has gained significant attention in the scientific community in recent years. GW501516 is a peroxisome proliferator-activated receptor delta (PPARδ) agonist that has been shown to have a variety of biochemical and physiological effects.

Scientific Research Applications

Antimalarial and Antifungal Activity

Quinoline derivatives have been explored for their potential biological activities, including antimicrobial and antifungal properties. For instance, novel functionalized aminoquinolines have shown moderate micromolar potency against a chloroquine-sensitive strain of the malaria parasite Plasmodium falciparum, with some compounds also exhibiting activity against a chloroquine-resistant strain. Additionally, certain derivatives demonstrated promising minimum inhibitory concentration (MIC) values against various fungal species, highlighting their potential as antimalarial and antifungal agents (Vandekerckhove et al., 2015).

Antiproliferative and Anticancer Activity

Quinoline derivatives have been synthesized and evaluated for their antiproliferative effects against various cancer cell lines. The study of [1,2,4]triazolo[4,3-a]quinoxaline-1,3,4-oxadiazole derivatives showed superior effectiveness compared to certain known compounds, indicating their excellent potential as anticancer agents (Kaneko et al., 2020).

Antimicrobial and Mosquito Larvicidal Activity

Research into 1-aryl-4-methyl-3,6-bis-(5-methylisoxazol-3-yl)-2-thioxo-2,3,6,10b-tetrahydro-1H-pyrimido[5,4-c]quinolin-5-ones has demonstrated significant antibacterial and antifungal activity, as well as mosquito larvicidal activity against Culex quinquefasciatus. These findings indicate the potential use of quinoline derivatives in controlling microbial infections and mosquito-borne diseases (Rajanarendar et al., 2010).

Neuroprotective Properties

Quinoline derivatives, such as 2,3-Dihydroxy-6-nitro-7-sulfamoyl-benzo(F)quinoxaline (NBQX), have been identified as potent and selective inhibitors of the quisqualate subtype of the glutamate receptor, exhibiting neuroprotective properties against global ischemia. This highlights the potential application of quinoline derivatives in neuroprotection and the treatment of ischemic brain injuries (Sheardown et al., 1990).